Cas no 1806424-32-7 (4-Methyl-2-nitro-3-phenylpyridine)

• Product Name: 4-Methyl-2-nitro-3-phenylpyridine
• CAS No: 1806424-32-7
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 4907768
• Update Time: 2025-05-25

4-Methyl-2-nitro-3-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-nitro-3-phenylpyridine

• Inchi： 1S/C12H10N2O2/c1-9-7-8-13-12(14(15)16)11(9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： MAXQCWXHDPRDEC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C2C=CC=CC=2)=C(C)C=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 3
• Topological Polar Surface Area: 58.7

Additional information on 4-Methyl-2-nitro-3-phenylpyridine

4-Methyl-2-nitro-3-phenylpyridine: A Comprehensive Overview

4-Methyl-2-nitro-3-phenylpyridine (CAS No. 1806424-32-7) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with substituents that confer it with distinct chemical and biological properties. Recent advancements in synthetic methodologies and computational modeling have enhanced our understanding of its synthesis, reactivity, and potential uses.

The synthesis of 4-Methyl-2-nitro-3-phenylpyridine involves a series of carefully designed reactions, often utilizing multi-component coupling strategies or stepwise functionalization. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has emerged as a promising approach for constructing the pyridine ring with high precision. These studies not only highlight the importance of green chemistry principles but also pave the way for scalable production methods.

One of the most intriguing aspects of 4-Methyl-2-nitro-3-phenylpyridine is its biological activity. Recent studies have demonstrated its potential as a lead compound in drug discovery, particularly in targeting specific enzymes or receptors involved in disease pathways. For example, researchers have investigated its ability to inhibit kinases or modulate ion channels, which are critical in conditions such as cancer, neurodegenerative diseases, and cardiovascular disorders. Computational docking studies have provided valuable insights into its binding modes and interactions with target proteins.

In addition to its pharmacological applications, 4-Methyl-2-nitro-3-phenylpyridine has shown promise in materials science. Its aromatic structure and substituent effects make it a candidate for use in organic electronics, such as semiconductors or light-emitting diodes (LEDs). Recent experiments have explored its ability to form self-assembled monolayers or integrate into polymer blends, demonstrating its potential for enhancing device performance.

The environmental impact of 4-Methyl-2-nitro-3-phenylpyridine is another area of active research. As industries increasingly prioritize sustainability, understanding the compound's biodegradation pathways and ecological effects is crucial. Studies have assessed its toxicity to aquatic organisms and soil microbes, providing essential data for risk assessment and regulatory compliance.

From a manufacturing perspective, the production of 4-Methyl-2-nitro-3 phenylpyridine requires adherence to stringent quality control measures to ensure consistency and safety. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, are employed to monitor purity levels throughout the synthesis process.

In conclusion, 4-Methyl 2 nitro 3 phenylpyridine (CAS No. 1806424 32 7) stands at the intersection of chemistry and biology, offering diverse opportunities for innovation across multiple disciplines. Its versatility as a building block for advanced materials and therapeutic agents underscores its importance in contemporary research. As scientific advancements continue to unfold, this compound is likely to play an even more prominent role in shaping future technologies and treatments.